Cas no 2229020-77-1 (tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate)

Tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate is a specialized carbamate derivative featuring a tert-butyl protecting group and a sulfamoyl functional moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its dual functionality, which allows for selective deprotection and further derivatization. The tert-butyl group enhances stability, while the sulfamoyl moiety provides potential for interactions with biological targets or further chemical modifications. Its well-defined structure and reactivity make it a valuable intermediate in the development of pharmaceuticals, particularly in the synthesis of protease inhibitors or sulfonamide-based therapeutics. The compound’s purity and consistent performance are critical for reproducible results in research applications.
tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate structure
2229020-77-1 structure
Product Name:tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate
CAS No:2229020-77-1
MF:C10H22N2O4S
MW:266.357681751251
CID:6529509
PubChem ID:165859200
Update Time:2025-06-30

tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate
    • 2229020-77-1
    • EN300-1883796
    • Inchi: 1S/C10H22N2O4S/c1-8(2)12(6-7-17(11,14)15)9(13)16-10(3,4)5/h8H,6-7H2,1-5H3,(H2,11,14,15)
    • InChI Key: MKYWIJOHQHRWOA-UHFFFAOYSA-N
    • SMILES: S(CCN(C(=O)OC(C)(C)C)C(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 266.13002836g/mol
  • Monoisotopic Mass: 266.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 98.1Ų

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Additional information on tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate

Comprehensive Overview of tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate (CAS No. 2229020-77-1)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate (CAS No. 2229020-77-1) has emerged as a compound of significant interest. This carbamate derivative is characterized by its unique molecular structure, which combines a tert-butyl group with a sulfamoyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

The compound's sulfamoyl group is a key feature that enhances its reactivity and binding affinity, making it valuable for designing enzyme inhibitors or receptor modulators. Its tert-butyl carbamate moiety further contributes to its stability, a critical factor in prolonged shelf-life and handling under various conditions. Given the growing demand for high-purity intermediates in pharmaceutical manufacturing, tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate has garnered attention for its potential role in optimizing synthetic routes.

One of the trending topics in chemical research is the development of green chemistry and sustainable synthesis methods. CAS No. 2229020-77-1 aligns with this trend, as its structural properties may enable more efficient reactions with reduced waste generation. Researchers are investigating its use in catalytic processes and solvent-free reactions, addressing the industry's push toward environmentally friendly practices. This focus on sustainability has also driven interest in the compound's scalability and cost-effectiveness.

Another area of exploration is the compound's potential in peptide modification and prodrug design. The sulfamoyl functionality can serve as a masking group for amines, offering controlled release mechanisms in drug delivery systems. Such applications are particularly relevant in the context of targeted therapies and personalized medicine, where precise control over drug activation is essential. As the pharmaceutical industry shifts toward more tailored treatments, tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate could play a pivotal role in advancing these innovations.

From a commercial perspective, the compound's CAS registry number (2229020-77-1) ensures traceability and compliance with regulatory standards, a critical consideration for manufacturers and suppliers. The demand for custom synthesis and bulk quantities of this intermediate has risen, reflecting its growing importance in both academic and industrial settings. Companies specializing in fine chemicals are actively listing it in their portfolios, catering to the needs of researchers working on cutting-edge projects.

In summary, tert-butyl N-(propan-2-yl)-N-(2-sulfamoylethyl)carbamate (CAS No. 2229020-77-1) represents a promising compound with multifaceted applications. Its structural features, combined with the evolving trends in sustainable chemistry and drug development, position it as a valuable asset in modern scientific endeavors. As research continues to uncover its full potential, this compound is likely to remain a focal point in the chemical and pharmaceutical communities.

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